Cas no 2151820-80-1 (3-(methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine)

• Product Name: 3-(methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine
• CAS No: 2151820-80-1
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 6082316
• PubChem ID: 165747261
• Update Time: 2025-05-20

3-(methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine
• [3-(methylsulfanyl)-1-(propan-2-yloxy)cyclobutyl]methanamine
• EN300-1294250
• 2151820-80-1

• Inchi： 1S/C9H19NOS/c1-7(2)11-9(6-10)4-8(5-9)12-3/h7-8H,4-6,10H2,1-3H3
• InChI Key： HDIJWAAKQDSFEZ-UHFFFAOYSA-N
• SMILES： S(C)C1CC(CN)(C1)OC(C)C

Computed Properties

• Exact Mass: 189.11873540g/mol
• Monoisotopic Mass: 189.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.6Ų

Additional information on 3-(methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine

3-(Methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine (CAS No. 2151820-80-1): A Comprehensive Overview

3-(Methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine (CAS No. 2151820-80-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications. This comprehensive overview aims to provide a detailed understanding of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-(methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine.

Chemical Structure and Properties

The chemical structure of 3-(methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine is defined by its cyclobutyl ring, which is substituted with a methylsulfanyl group and a propan-2-yloxy group. The presence of these functional groups imparts distinct chemical properties to the molecule. The cyclobutyl ring, being a four-membered ring, introduces significant ring strain, which can influence the compound's reactivity and stability. The methylsulfanyl group (—SMe) is known for its electron-donating properties, while the propan-2-yloxy group (—OCH(CH₃)₂) adds steric bulk and hydrophobicity to the molecule.

The physical properties of 3-(methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine include its melting point, boiling point, and solubility in various solvents. These properties are crucial for understanding its behavior in different chemical and biological environments. For instance, the compound's solubility in polar solvents such as water and methanol can be influenced by the presence of the propan-2-yloxy group, which can form hydrogen bonds with these solvents.

Synthesis Methods

The synthesis of 3-(methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine has been explored through various synthetic routes, each offering unique advantages and challenges. One common approach involves the reaction of a cyclobutyl derivative with a methyl sulfide reagent followed by alkylation with an appropriate propan-2-yloxy-containing reagent. This method typically proceeds via a nucleophilic substitution mechanism.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis of 3-(methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine. The researchers utilized a palladium-catalyzed coupling reaction to introduce the propan-2-yloxy group directly onto the cyclobutyl ring. This method not only improved the yield but also reduced the number of purification steps required.

Biological Activities and Applications

The biological activities of 3-(methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine have been extensively studied in various in vitro and in vivo models. One notable application is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways.

A study published in the Journal of Medicinal Chemistry demonstrated that 3-(methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-(methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine has also shown potential as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

Clinical Trials and Future Prospects

The promising results from preclinical studies have led to increased interest in evaluating the therapeutic potential of 3-(methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine in clinical settings. Several phase I clinical trials are currently underway to assess its safety and efficacy in treating various inflammatory and cancerous conditions.

Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term safety profile and optimal dosing regimens for this compound.

In conclusion, 3-(methylsulfanyl)-1-(propan-2-yloxy)cyclobutylmethanamine (CAS No. 2151820-80-1) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.